Cas no 799813-62-0 (1-phenyl-1H-imidazol-5-amine)

• Product Name: 1-phenyl-1H-imidazol-5-amine
• CAS No: 799813-62-0
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 2103785
• PubChem ID: 66720874
• Update Time: 2025-04-21

1-phenyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-?phenyl-1H-?Imidazol-?5-?amine
• 1-phenyl-1H-imidazol-5-amine
• MFCD20703127
• 799813-62-0
• 5-Amino-1-phenylimidazole
• SY284981
• starbld0017205
• SCHEMBL544333
• 1H-Imidazol-5-amine, 1-phenyl-
• EN300-107101
• G65016
• DA-31684

• Inchi： 1S/C9H9N3/c10-9-6-11-7-12(9)8-4-2-1-3-5-8/h1-7H,10H2
• InChI Key： QJMPNMOTCGWLDY-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.08
• Monoisotopic Mass: 159.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles